Cas no 2167271-73-8 (7-methyl-6-oxa-2-azaspiro3.4octane)

• Product Name: 7-methyl-6-oxa-2-azaspiro3.4octane
• CAS No: 2167271-73-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5892906
• PubChem ID: 138987692
• Update Time: 2025-06-13

7-methyl-6-oxa-2-azaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[3.4]octane, 7-methyl-
• 7-methyl-6-oxa-2-azaspiro3.4octane
• EN300-1696710
• 2167271-73-8
• 7-methyl-6-oxa-2-azaspiro[3.4]octane

• Inchi： 1S/C7H13NO/c1-6-2-7(5-9-6)3-8-4-7/h6,8H,2-5H2,1H3
• InChI Key： QKPZIELOYYIHRL-UHFFFAOYSA-N
• SMILES： C1C2(CC(C)OC2)CN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 195.2±23.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 7-methyl-6-oxa-2-azaspiro3.4octane

Introduction to 7-methyl-6-oxa-2-azaspiro[3.4]octane (CAS No. 2167271-73-8)

7-methyl-6-oxa-2-azaspiro[3.4]octane, identified by the Chemical Abstracts Service Number (CAS No.) 2167271-73-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural framework and potential biological activities. This spirocyclic amine derivative features a nitrogen-containing ring interconnected with an oxygenated aliphatic chain, making it a structurally intriguing molecule for further exploration.

The molecular structure of 7-methyl-6-oxa-2-azaspiro[3.4]octane consists of a spiro center where a nitrogen atom in an azacycloalkane ring is linked to a six-membered oxygen-containing heterocycle. This arrangement introduces rigidity and specific steric constraints, which can influence its interactions with biological targets. The presence of the methyl group at the 7-position further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity or selectivity in biological assays.

In recent years, spirocyclic compounds have been increasingly studied for their pharmacological potential. The spirocyclic core in 7-methyl-6-oxa-2-azaspiro[3.4]octane offers a privileged scaffold that can exhibit favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance. This structural motif has been leveraged in the design of various drug candidates targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 7-methyl-6-oxa-2-azaspiro[3.4]octane is its potential as a lead compound for drug discovery. Researchers have demonstrated that modifications to this scaffold can yield derivatives with enhanced biological activity. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on certain enzymes and receptors implicated in metabolic diseases and cancer. The nitrogen and oxygen heterocycles within the molecule provide multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for binding to biological targets.

The synthesis of 7-methyl-6-oxa-2-azaspiro[3.4]octane presents an interesting challenge due to the spirocyclic linkage between the azacycloalkane and oxacycloalkane moieties. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and intramolecular cyclizations, have been employed to construct this complex framework efficiently. The development of scalable synthetic routes is essential for enabling further pharmacological evaluation and potential clinical translation.

Recent computational studies have shed light on the conformational preferences and electronic properties of 7-methyl-6-oxa-2-azaspiro[3.4]octane. Molecular modeling techniques have revealed that the molecule adopts specific conformations that optimize interactions with biological targets, providing insights into its binding mode and potential drug-like properties. These findings are invaluable for guiding the design of next-generation derivatives with improved efficacy and selectivity.

The biological evaluation of 7-methyl-6-oxa-2-azaspiro[3.4]octane has been a focus of several research groups. Initial in vitro assays have suggested that this compound exhibits moderate activity against certain disease-relevant targets, prompting further investigation into its mechanism of action. Preclinical studies are underway to assess its safety profile and pharmacokinetic behavior in animal models, which are critical steps toward evaluating its therapeutic potential.

The versatility of 7-methyl-6-oxa-2-azaspiro[3.4]octane as a scaffold for drug discovery is highlighted by its ability to be functionalized at multiple positions while retaining its core spirocyclic structure. This flexibility allows chemists to explore diverse chemical space rapidly, identifying novel analogs with tailored biological activities. The integration of machine learning algorithms into virtual screening campaigns has accelerated the identification of promising derivatives based on large datasets generated from related compounds.

The future prospects for 7-methyl-6-oxya - 2 - azaspiro [ 3 . 4 ] octane (CAS No. 2167271 - 73 - 8) are promising, with ongoing research aimed at optimizing its pharmacological properties through structure-based drug design approaches. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in translating this promising scaffold into viable therapeutic agents.